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Compound of Interest

Compound Name: Diethyl glutarate

Cat. No.: B7803786

Abstract: This document provides comprehensive guidelines and detailed protocols for the safe
handling of diethyl glutarate in a laboratory environment. It is intended for researchers,
scientists, and drug development professionals to minimize risks and ensure a safe operational
workflow. The protocols cover hazard identification, personal protective equipment, storage,
handling, spill cleanup, disposal, and emergency first aid procedures.

Introduction

Diethyl glutarate (CAS No. 818-38-2) is a diester of glutaric acid and ethanol, appearing as a
clear, colorless liquid.[1] It is commonly used as a solvent and an intermediate in organic
synthesis.[1] While it is considered to have low toxicity, proper handling procedures are
essential to mitigate risks of irritation and ensure laboratory safety.[1] Some sources classify it
as a skin and eye irritant and a potential respiratory irritant.[2][3] This document outlines the
necessary precautions and procedures for its safe use.

Physicochemical and Safety Data

The following table summarizes key quantitative data for diethyl glutarate.
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Property Value Reference
CAS Number 818-38-2 [4]
Molecular Formula C9H1604 [3114]
Molecular Weight 188.23 g/mol [31[5]
Appearance Colorless Liquid [4115]
Boiling Point 236 - 237 °C (456.8 - 458.6 °F)  [4][5]

Flash Point 96 °C (204.8 °F) [415]
Specific Gravity 1.022 g/cm3 [5]

Storage Class 10 - Combustible liquids [6]

H315: Causes skin
irritationH319: Causes serious

GHS Hazard Statements o [3]
eye irritationH335: May cause

respiratory irritation

Experimental Protocols

Before handling diethyl glutarate, a thorough risk assessment is mandatory.

 |dentify Hazards: Diethyl glutarate is a combustible liquid that can cause skin, eye, and
respiratory irritation.[2][3]

o Assess Risks: Evaluate the risks associated with the planned experimental scale and
procedures. Consider the potential for splashes, vapor inhalation, and spills.

e Implement Controls: Use the information in these protocols to implement engineering
controls (fume hood), administrative controls (SOPs), and personal protective equipment
(PPE) to minimize risks.

» Review Safety Data Sheet (SDS): Always review the most current SDS for diethyl glutarate
before use.[4][5][7]

The following PPE must be worn when handling diethyl glutarate:
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Eye Protection: Wear chemical safety goggles or glasses with side shields that conform to
European Standard EN166 or OSHA's 29 CFR 1910.133 regulations.[4][5]

Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are required.[4] Always
inspect gloves for integrity before use and remove them carefully to avoid skin
contamination.[4]

Skin and Body Protection: A laboratory coat or long-sleeved clothing is mandatory to prevent
skin contact.[4][5]

Respiratory Protection: Under normal laboratory use with adequate ventilation (e.g., in a
chemical fume hood), respiratory protection is not typically required.[4][5] For large-scale use
or in emergencies, a NIOSH/MSHA or European Standard EN 136 approved respirator may
be necessary.[4]

Handling:

Ensure adequate ventilation. All handling of diethyl glutarate should occur in a well-
ventilated area, preferably a chemical fume hood.[2][5]

Avoid contact with skin, eyes, and clothing.[5]

Do not inhale vapors.[2][5]

Keep away from heat, sparks, and open flames, as it is a combustible liquid.[2]
Ground containers during transfer to prevent static discharge.[2]

Wash hands thoroughly after handling.

Storage:

o Store in a tightly closed, properly labeled container.[4][5]

o Keep the container in a cool, dry, and well-ventilated place.[5][8]

» Store away from incompatible materials, particularly strong oxidizing agents, acids, and
bases.[2][5]
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In the event of a spill:

Evacuate: Evacuate non-essential personnel from the immediate area.[2][9]
Ventilate: Ensure the area is well-ventilated.[2]
Contain: Prevent the spill from entering drains or waterways.[2][8]

Absorb: For small spills, absorb the liquid with an inert, non-combustible material such as
sand, earth, or a universal binder.[2][9]

Collect: Carefully sweep or shovel the absorbed material into a suitable, labeled container for
chemical waste disposal.[4][5]

Decontaminate: Clean the spill area thoroughly with soap and water.

PPE: All personnel involved in the cleanup must wear the appropriate PPE as described in
section 3.2.

Containerize: Collect all diethyl glutarate waste in a clearly labeled, sealed container.

Classify: Chemical waste generators must determine if the waste is classified as hazardous
and consult local, regional, and national regulations for proper classification.[5]

Segregate: Do not mix diethyl glutarate waste with other incompatible waste streams.[8]

Dispose: Dispose of the waste through a licensed waste disposal contractor or your
institution's Environmental Health and Safety (EHS) office.[4][8] Do not dispose of it down
the drain.[8]

Emergency First Aid Procedures

Immediate medical attention should be sought if symptoms persist after any exposure.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making
sure to rinse under the eyelids.[2][4][5]
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o Skin Contact: Wash the affected skin area immediately and thoroughly with soap and plenty
of water for at least 15 minutes.[2][4][5] Remove contaminated clothing.[2]

 Inhalation: Move the affected person to fresh air.[2][4][5] If breathing becomes difficult, seek
immediate medical attention.

 Ingestion: Do NOT induce vomiting.[2] Clean the mouth with water and then drink plenty of
water.[4][5] Seek medical attention.

Workflow and Logic Diagrams

The following diagram illustrates the standard operating procedure workflow for safely handling
diethyl glutarate in a laboratory setting.
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Diagram 1: Safe Handling Workflow for Diethyl Glutarate
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Diagram 1: Safe Handling Workflow for Diethyl Glutarate. Max-Width: 760px.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7803786#safe-handling-procedures-for-diethyl-
glutarate-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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